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Compound of Interest

Compound Name: ML-00253764 hydrochloride

L  Get Quote

Cat. No.: B560307

For Research Use Only. Not for human or veterinary use.

Introduction

ML-00253764 hydrochloride is a potent and selective, non-peptide antagonist of the
melanocortin 4 receptor (MC4R).[1][2][3] As a brain-penetrant compound, it has been
investigated for its ability to counteract tumor-induced weight loss.[1][3] These application notes
provide detailed protocols for the preparation and subcutaneous administration of ML-
00253764 hydrochloride for pre-clinical research applications.

Compound Information

Property

Value

Full Chemical Name

2-[2-[2-(5-Bromo-2-methoxyphenyl)ethyl]-3-
fluorophenyl]-4,5-dihydro-1H-imidazole,
monohydrochloride[2]

CAS Number

1706524-94-8[1][2][3]

Molecular Formula

C18H1sBrFN20 - HCI[2]

Molecular Weight 413.71 g/mol [1][3]
Appearance Off-white to light yellow solid[1]
Purity >98%][ 3]
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In Vitro Activity

ML-00253764 hydrochloride demonstrates selectivity for the human melanocortin 4 receptor
(hMC4-R) over other melanocortin receptor subtypes.

Receptor ICs0 (pM)
hMC4-R 0.32[1]
hMC3-R 0.81[1]
hMC5-R 2.12[1]

The compound has been shown to decrease cyclic AMP (CAMP) production induced by
[NLE4,D-Phe7]-a-melanocyte stimulating hormone ([NDP]-a-MSH) in HEK293 cells expressing
MC4R.[1][2]

Solubility and Storage

Proper storage and handling are critical for maintaining the stability and activity of ML-
00253764 hydrochloride.

Solvent Solubility

Water Soluble to 10 mM[3]
DMSO Soluble to 100 mM[3]
DMF 30 mg/mL[2]

Ethanol 1 mg/mL[2]

Storage Conditions:
e Solid: Store at 4°C, sealed and protected from moisture.[1]

e Stock Solutions: Store at -20°C for up to 1 month or -80°C for up to 6 months.[1]

Experimental Protocols
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Preparation of Dosing Solution for Subcutaneous
Injection

This protocol is based on a previously published in vivo study.[1]

Materials:

ML-00253764 hydrochloride powder

Polyethylene glycol 200 (PEG200)

Sterile saline (0.9% NacCl)

Sterile, light-protected microcentrifuge tubes or vials
Vortex mixer

Sterile syringes and needles

Procedure:

Vehicle Preparation: Prepare a 1:10 solution of polyethylene glycol 200 in sterile saline. For
example, to prepare 10 mL of vehicle, mix 1 mL of PEG200 with 9 mL of sterile saline.

Weighing: Accurately weigh the required amount of ML-00253764 hydrochloride powder
based on the desired final concentration and dosing volume.

Dissolution: Add the weighed powder to a sterile, light-protected container. Add the prepared
PEG200/saline vehicle to achieve the desired final concentration.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may
be applied if necessary, but avoid excessive heat.

Sterilization: If required for the experimental model, the final solution can be sterile-filtered
through a 0.22 um syringe filter.

Storage: Use the prepared dosing solution immediately or store it appropriately for short-
term use, protected from light.
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In Vivo Subcutaneous Administration Protocol (Mouse
Model)

This protocol is based on a study investigating the effect of ML-00253764 on tumor-induced
weight loss in mice.[1]

Animal Model:
o CT-26 tumor-bearing BALB/c mice[1]

Dosing Regimen:

Dosage: 3, 10, or 30 mg/kg[1]

Frequency: Once daily[1]

Route of Administration: Subcutaneous (SC) injection[1]

Dosing Volume: 10 mL/kg[1]

Procedure:

Animal Handling: Acclimatize animals to the experimental conditions and handle them
according to approved institutional animal care and use committee (IACUC) protocols.

¢ Dose Calculation: Calculate the volume of the dosing solution to be administered to each
animal based on its body weight and the desired dosage.

¢ Injection Site: Identify a suitable subcutaneous injection site, typically in the dorsal flank

area.

¢ Injection: Gently lift a fold of skin and insert the needle into the subcutaneous space.
Administer the calculated volume of the ML-00253764 hydrochloride solution.

¢ Monitoring: Monitor the animals regularly for any adverse reactions at the injection site and
for overall health.
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+ Data Collection: Collect relevant data according to the experimental design, such as body

weight, tumor size, and food intake.[2][3]

Visualizations
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Caption: Antagonistic action of ML-00253764 on the MC4R signaling pathway.
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Caption: Workflow for in vivo studies of ML-00253764.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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